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Compound of Interest

Compound Name: 2-Formyl-4-methylbenzonitrile
CAS No.: 27613-38-3
Cat. No.: B3256742
Get Quote
. J

Executive Summary & Compound Profile

2-Formyl-4-methylbenzonitrile is a bifunctional aromatic intermediate critical for synthesizing
heterocycles and pharmaceutical scaffolds. Its chemical utility stems from the orthogonal
reactivity of its aldehyde (-CHO) and nitrile (-CN) groups.[1] However, this dual functionality
creates specific stability challenges.

The primary failure mode for this compound is aerobic oxidation of the formyl group to a
carboxylic acid. The secondary failure mode is hydrolysis of the nitrile group, accelerated by
moisture and pH extremes.
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Parameter Technical Specification
Chemical Name 2-Formyl-4-methylbenzonitrile
CAS Number 27613-38-3

Molecular Formula CoH7NO

Molecular Weight 145.16 g/mol

Physical State Solid (Crystalline)

Irritant (H315, H319); Harmful

Primary Hazard
(H302+H312+H332)

Critical Storage Protocols (The "Why" and "How")

This section outlines the mandatory storage ecosystem required to maintain >98% purity over
extended periods.

Q: What is the "Golden Standard" for long-term
storage?

A: The compound must be stored at 2—8°C under an inert atmosphere (Argon or Nitrogen) in a
light-protected container.

The Mechanism:

o Temperature (2—8°C): Lowers the kinetic energy of molecules, significantly retarding the rate
of auto-oxidation and spontaneous polymerization.

 Inert Atmosphere: The formyl hydrogen is susceptible to radical abstraction by atmospheric
oxygen. Replacing air with Argon (heavier than air) or Nitrogen eliminates the oxidant,
preventing the formation of 4-cyano-3-methylbenzoic acid.

o Light Protection: UV light can initiate radical chain reactions (Norrish Type I/Il cleavage) or
accelerate auto-oxidation. Amber glass absorbs UV wavelengths <400 nm.

Q: Can | store this compound at -20°C?
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A:Yes, but with caveats. While -20°C provides superior kinetic stability, it introduces the risk of
condensation. When a bottle stored at -20°C is opened in a humid lab environment, moisture
immediately condenses on the cold solid. This water can catalyze the hydrolysis of the nitrile
group to an amide (2-carbamoyl-4-methylbenzaldehyde) or acid.

e Protocol: If storing at -20°C, you must allow the container to equilibrate to room temperature
inside a desiccator before opening.

Q: Why does my sample smell like almonds or vinegar?
A:

e Almond Odor: This is the characteristic smell of aromatic aldehydes (like benzaldehyde). It is
normal.

e Vinegar/Acrid Odor: This indicates degradation. The "vinegar" smell is often associated with
the formation of carboxylic acids (in this case, the benzoic acid derivative). If the smell is
sharp and acidic, significant oxidation has occurred.

Troubleshooting & Rescue Operations

isual bleshooting Guide
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Q: How do | confirm purity without running a full HPLC?

A:Use 1H NMR. Focus on the Aldehyde Proton.
 Intact Material: A distinct singlet typically between 10.0 — 10.5 ppm.

o Degraded (Acid): Disappearance of the aldehyde peak; appearance of a broad singlet (11—
13 ppm) for -COOH (often invisible if wet) and shifting of aromatic protons.

o Degraded (Hydrolysis): Look for two broad singlets (5—8 ppm) corresponding to amide -NH2
protons if the nitrile hydrolyzed.

Handling & Solution Stability FAQs
Q: Is the compound stable in DMSO or Methanol?

A:

o Methanol/Ethanol:Short-term only. Aldehydes can form hemiacetals or acetals in alcohols,
especially if trace acid is present. Use immediately (within 24 hours).

e DMSO:Use with caution. DMSO is a mild oxidant. At high temperatures (>80°C), DMSO can
oxidize halides or activate other pathways, though it is generally safe for aldehydes at RT.

o Preferred Solvent:Acetonitrile or Dichloromethane (DCM) are chemically inert toward this
scaffold for standard transfers.

Q: | need to weigh out 5 mg. Can | do this on the open
bench?

A: Yes, for short durations (<10 minutes). However, 2-Formyl-4-methylbenzonitrile is an
irritant and potentially volatile.

» Best Practice: Weigh into a tared vial, cap immediately, and purge the headspace with
nitrogen before returning the stock bottle to storage.

e Avoid: Leaving the stock bottle open while you calculate stoichiometry.
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Visualized Workflows
Figure 1: Degradation Pathways & Prevention

This diagram illustrates the chemical fate of the compound if storage protocols are violated.[2]
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Caption: Pathways of degradation showing oxidation (red) and hydrolysis (green) triggers.

Figure 2: Optimal Handling Workflow
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Standard Operating Procedure (SOP) for retrieving material from storage.
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Caption: Step-by-step workflow to minimize moisture introduction and oxygen exposure during
use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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